Cas no 687626-25-1 (Cy3.5 DiSE(tetra SO3))
Cy3.5 DiSE(tetra SO3) Chemical and Physical Properties
Names and Identifiers
-
- Cy3.5 DiSE(tetra SO3)
- Cy3.5 DiSE(tetra SO3) sulfo Cy3.5 di SE.TEA
- 687626-25-1
-
- MDL: MFCD30470674
- Inchi: 1S/C51H54N4O20S4/c1-50(2)40(52(24-9-5-7-14-46(60)74-54-42(56)20-21-43(54)57)36-18-16-32-34(48(36)50)26-30(76(62,63)64)28-38(32)78(68,69)70)12-11-13-41-51(3,4)49-35-27-31(77(65,66)67)29-39(79(71,72)73)33(35)17-19-37(49)53(41)25-10-6-8-15-47(61)75-55-44(58)22-23-45(55)59/h11-13,16-19,26-29H,5-10,14-15,20-25H2,1-4H3,(H3-,62,63,64,65,66,67,68,69,70,71,72,73)
- InChI Key: USIATRQVIRQFLY-UHFFFAOYSA-N
- SMILES: [N+]1(CCCCCC(ON2C(=O)CCC2=O)=O)C2=C(C3=CC(S([O-])(=O)=O)=CC(S(O)(=O)=O)=C3C=C2)C(C)(C)C=1/C=C/C=C1\C(C)(C)C2=C(N\1CCCCCC(ON1C(=O)CCC1=O)=O)C=CC1=C(S(O)(=O)=O)C=C(S(O)(=O)=O)C=C21
Computed Properties
- Exact Mass: 1170.22142482g/mol
- Monoisotopic Mass: 1170.22142482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 79
- Rotatable Bond Count: 21
- Complexity: 2960
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 387Ų
Cy3.5 DiSE(tetra SO3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444548-1g |
3-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-((1E,3E)-3-(3-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-1,1-dimethyl-6,8-disulfo-1H-benzo[e]indol-2(3H)-ylidene)prop-1-en-1-yl)-1,1-dimethyl-8-sulfo-1H-benzo[e]indol-3-ium-6-sulfonate |
687626-25-1 | 97% | 1g |
¥12229.00 | 2024-05-03 | |
| Ambeed | A615031-1g |
3-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-(3-(3-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-1,1-dimethyl-6,8-disulfo-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,1-dimethyl-8-sulfo-1H-benzo[e]indol-3-ium-6-sulfonate |
687626-25-1 | 97% | 1g |
$1782.0 | 2024-05-30 | |
| AstaTech | 44185-50/MG |
CY3.5 DISE(TETRA SO3) |
687626-25-1 | 95% | 50mg |
$300 | 2023-09-18 | |
| AstaTech | 44185-0.25/G |
CY3.5 DISE(TETRA SO3) |
687626-25-1 | 95% | 0.25g |
$900 | 2023-09-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD759430-1g |
3-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-(3-(3-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-1,1-dimethyl-6,8-disulfo-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,1-dimethyl-8-sulfo-1H-benzo[e]indol-3-ium-6-sulfonate |
687626-25-1 | 97% | 1g |
¥12229.0 | 2024-04-18 | |
| Ambeed | A615031-50mg |
3-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-(3-(3-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-1,1-dimethyl-6,8-disulfo-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,1-dimethyl-8-sulfo-1H-benzo[e]indol-3-ium-6-sulfonate |
687626-25-1 | 97% | 50mg |
$390.0 | 2025-04-17 | |
| Ambeed | A615031-250mg |
3-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-(3-(3-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-1,1-dimethyl-6,8-disulfo-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,1-dimethyl-8-sulfo-1H-benzo[e]indol-3-ium-6-sulfonate |
687626-25-1 | 97% | 250mg |
$1170.0 | 2025-04-17 |
Cy3.5 DiSE(tetra SO3) Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Cy3.5 DiSE(tetra SO3)
Recent Advances in Cy3.5 DiSE(tetra SO3) and Related Compound 687626-25-1: A Research Brief
In the rapidly evolving field of chemical biology and pharmaceutical research, the development and application of fluorescent probes have become indispensable tools for molecular imaging, diagnostics, and therapeutic monitoring. Among these, Cy3.5 DiSE(tetra SO3) and the related compound 687626-25-1 have garnered significant attention due to their unique photophysical properties and potential applications in biomedical research. This research brief aims to provide an overview of the latest advancements and findings associated with these compounds, highlighting their roles in current scientific investigations.
Cy3.5 DiSE(tetra SO3) is a sulfonated cyanine dye derivative known for its enhanced water solubility and photostability, making it particularly suitable for in vivo imaging and fluorescence-based assays. Recent studies have focused on optimizing its synthesis and functionalization to improve its binding affinity and specificity for target biomolecules. Concurrently, compound 687626-25-1, a structurally related molecule, has been investigated for its potential as a modulator of biological pathways, with preliminary data suggesting its utility in targeted drug delivery systems.
A key area of research involves the use of Cy3.5 DiSE(tetra SO3) in multiplexed imaging techniques, where its distinct emission spectrum allows for simultaneous detection of multiple biomarkers. Recent publications have demonstrated its efficacy in visualizing tumor microenvironments and tracking immune cell dynamics in real-time. These studies underscore the dye's versatility and its growing importance in preclinical and clinical settings.
In parallel, investigations into 687626-25-1 have revealed its interaction with specific cellular receptors, opening new avenues for the development of receptor-targeted therapies. Structural-activity relationship (SAR) studies have been conducted to elucidate the molecular basis of its bioactivity, with computational modeling providing insights into its binding modes. These findings are expected to inform the design of next-generation therapeutic agents with improved efficacy and reduced off-target effects.
Despite these promising developments, challenges remain in the large-scale production and application of these compounds. Issues such as batch-to-batch variability and the need for further validation in complex biological systems are areas of active research. Collaborative efforts between academic institutions and industry partners are underway to address these limitations and accelerate the translation of these technologies into practical solutions.
In conclusion, Cy3.5 DiSE(tetra SO3) and 687626-25-1 represent exciting opportunities for advancing our understanding of biological processes and developing innovative therapeutic strategies. Continued research into their properties and applications is essential for unlocking their full potential and addressing the unmet needs in chemical biology and pharmaceutical sciences.
687626-25-1 (Cy3.5 DiSE(tetra SO3)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)